Cas no 25462-37-7 (2-Allyl-2-methyl-1,3-propanediol)

• Product Name: 2-Allyl-2-methyl-1,3-propanediol
• CAS No: 25462-37-7
• Molecular Formula: C₇H₁₄O₂
• Molecular Weight: 130.18486
• CID: 278669
• PubChem ID: 213085

2-Allyl-2-methyl-1,3-propanediol Properties

Names and Identifiers

• 1,3-Propanediol,2-methyl-2-(2-propen-1-yl)-
• 2-Allyl-2-methyl-1,3-propanediol
• 2-methyl-2-prop-2-enylpropane-1,3-diol
• 2-methyl-2-prop-2-enylpropane-1, 3-diol
• 2-methyl-2-(prop-2-en-1-yl)propane-1,3-diol
• 25462-37-7
• BRN 1902883
• AKOS030254801
• 1,3-Propanediol, 2-allyl-2-methyl-
• 2-Allyl-2-methylpropane-1,3-diol
• JJXSMZLINUIUFX-UHFFFAOYSA-N
• starbld0009394
• DTXSID40180138
• SCHEMBL3973299

• InChIKey： JJXSMZLINUIUFX-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H14O2/c1-3-4-7(2,5-8)6-9/h3,8-9H,1,4-6H2,2H3
• SMILES： C=CCC(CO)(C)CO

Computed Properties

• Exact Mass: 130.09942
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 130.099
• Heavy Atom Count: 9
• Complexity: 84.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• PSA: 40.46
• Refractive Index: 1.466
• Boiling Point: 232.5±20.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 106.6±16.4 °C
• Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
• Density: 1.0±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols